Cas no 1347736-74-6 (4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole)

4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole is a halogenated benzothiadiazole derivative with significant utility in organic synthesis and materials science. Its structure, featuring bromine and fluorine substituents, enhances reactivity in cross-coupling reactions, making it a valuable intermediate for constructing π-conjugated systems. The electron-deficient benzothiadiazole core contributes to its use in optoelectronic applications, including organic semiconductors and fluorescent probes. The presence of bromine atoms facilitates further functionalization via Suzuki or Stille couplings, while the fluorine substituent can fine-tune electronic properties. This compound is particularly suited for designing high-performance materials with tailored optical and electronic characteristics, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. Its stability and synthetic versatility make it a preferred choice for advanced research applications.

4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole structure

1347736-74-6 structure

Product Name:4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole

CAS No:1347736-74-6

MF:C₆HBr₂FN₂S

MW:311.956941366196

MDL:MFCD26939241

CID:2087023

PubChem ID:253662574

Update Time:2025-05-27

4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

- 4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole
- 4,7-dibromo-5-fluorobenzo[c][1,2,5]thiadiazole
- 5-fluoro-4,7-dibromo-[2,1,3]benzothiadiazole
- Dibromo-FBT
- AK192648
- KVZDYOVYIHJETJ-UHFFFAOYSA-N
- FCH2487107
- D4750
- 4,7-Dibromo-5-fluoro-benzo[1,2,5]thiadiazole
- 4,7-Dibromo-5-fluorobenzo [c ][1,2,5]thiadiazole
- MDL： MFCD26939241
- Inchi： 1S/C6HBr2FN2S/c7-2-1-3(9)4(8)6-5(2)10-12-11-6/h1H
- InChI Key： KVZDYOVYIHJETJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C2C1=NSN=2)Br)F

Computed Properties

Exact Mass: 309.82100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 185
Topological Polar Surface Area: 54

Experimental Properties

Density: 2.292±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 160.0 to 164.0 deg-C
Solubility: Very slightly soluble (0.34 g/l) (25 º C),
PSA: 54.02000
LogP: 3.35540

4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094680-5g	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6	95%	5g	441.00 USD	2021-06-17
Alichem	A019094680-10g	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6	95%	10g	714.00 USD	2021-06-17
Chemenu	CM248953-1g	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6	95%	1g	$131	2021-08-04
Chemenu	CM248953-5g	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6	95%	5g	$393	2021-08-04
Chemenu	CM248953-10g	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6	95%	10g	$655	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D854462-100mg	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6	>98.0%(GC)	100mg	￥238.50	2022-01-12
TRC	D426445-2.5mg	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6		2.5mg	$ 50.00	2022-06-05
TRC	D426445-5mg	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6		5mg	$ 65.00	2022-06-05
TRC	D426445-25mg	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6		25mg	$ 80.00	2022-06-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D4750-1G	4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole	1347736-74-6	>98.0%(GC)	1g	¥345.00	2024-04-17

4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:1347736-74-6)4,7-dibroMo-5-fluorobenzo[c][1,2,5]thiadiazole

Order Number:sfd3012

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Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

1347736-74-6 (4,7-Dibromo-5-fluoro-2,1,3-benzothiadiazole) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:1347736-74-6)4,7-dibroMo-5-fluorobenzo[c][1,2,5]thiadiazole

Purity:99.9%

Quantity:200kg

Price ($):Inquiry